Cas no 1705880-97-2 (2-bromo-N-[2-(2-methyl-1,3-thiazol-4-yl)phenyl]benzamide)

• Product Name: 2-bromo-N-[2-(2-methyl-1,3-thiazol-4-yl)phenyl]benzamide
• CAS No: 1705880-97-2
• MF: C₁₇H₁₃BrN₂OS
• MW: 373.266921758652
• CID: 5367332
• Update Time: 2025-06-14

2-bromo-N-[2-(2-methyl-1,3-thiazol-4-yl)phenyl]benzamide Chemical and Physical Properties

Names and Identifiers

• 2-bromo-N-[2-(2-methyl-1,3-thiazol-4-yl)phenyl]benzamide

• Inchi： 1S/C17H13BrN2OS/c1-11-19-16(10-22-11)13-7-3-5-9-15(13)20-17(21)12-6-2-4-8-14(12)18/h2-10H,1H3,(H,20,21)
• InChI Key： JUNGYODWWKFILK-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC=C1C1=CSC(C)=N1)(=O)C1=CC=CC=C1Br

Additional information on 2-bromo-N-[2-(2-methyl-1,3-thiazol-4-yl)phenyl]benzamide

Comprehensive Overview of 2-bromo-N-[2-(2-methyl-1,3-thiazol-4-yl)phenyl]benzamide (CAS No. 1705880-97-2)

The compound 2-bromo-N-[2-(2-methyl-1,3-thiazol-4-yl)phenyl]benzamide, identified by its CAS number 1705880-97-2, is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. This benzamide derivative features a unique structural framework, combining a 2-bromobenzamide moiety with a 2-methyl-1,3-thiazol-4-yl substituent. Such structural complexity makes it a valuable intermediate in the synthesis of bioactive compounds, particularly those targeting enzyme inhibition and receptor modulation.

In recent years, the demand for heterocyclic compounds like 2-bromo-N-[2-(2-methyl-1,3-thiazol-4-yl)phenyl]benzamide has surged due to their versatility in drug discovery. Researchers are increasingly exploring its potential applications in kinase inhibitors and anti-inflammatory agents, aligning with the growing interest in personalized medicine and targeted therapies. The presence of the thiazole ring in its structure is particularly noteworthy, as this heterocycle is known for its role in enhancing metabolic stability and bioavailability.

The synthesis of CAS 1705880-97-2 typically involves multi-step organic reactions, including palladium-catalyzed cross-coupling and amide bond formation. These methods are widely discussed in academic circles, especially in the context of green chemistry and sustainable synthesis. As environmental concerns rise, researchers are optimizing protocols to reduce waste and improve atom economy, making the production of such compounds more eco-friendly.

From an analytical perspective, 2-bromo-N-[2-(2-methyl-1,3-thiazol-4-yl)phenyl]benzamide is characterized using advanced techniques like NMR spectroscopy, high-resolution mass spectrometry (HRMS), and X-ray crystallography. These tools are critical for confirming its purity and structural integrity, which are essential for downstream applications. The compound’s stability under various conditions is also a topic of interest, particularly for formulators seeking to incorporate it into drug delivery systems.

Market trends indicate a rising demand for small-molecule therapeutics, with CAS 1705880-97-2 being no exception. Its potential in cancer research and neurodegenerative diseases has been highlighted in several preclinical studies, though further clinical validation is needed. The compound’s mechanism of action often involves protein-protein interaction inhibition, a hot topic in modern pharmacology.

In summary, 2-bromo-N-[2-(2-methyl-1,3-thiazol-4-yl)phenyl]benzamide (CAS No. 1705880-97-2) represents a promising candidate in medicinal chemistry. Its unique structure, coupled with its potential therapeutic applications, positions it as a molecule of interest for both academic and industrial researchers. As the scientific community continues to explore its capabilities, this compound may play a pivotal role in addressing unmet medical needs.